Cas no 1092280-20-0 (2-(Isobutylsulfonyl)ethanamine)

• Product Name: 2-(Isobutylsulfonyl)ethanamine
• CAS No: 1092280-20-0
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• MDL: MFCD11557720
• CID: 1088220
• PubChem ID: 33780198
• Update Time: 2025-05-25

2-(Isobutylsulfonyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(Isobutylsulfonyl)ethanamine
• 2-(2-methylpropylsulfonyl)ethanamine
• 2-(isobutylsulfonyl)ethanamine(SALTDATA: FREE)
• 1-(2-aminoethanesulfonyl)-2-methylpropane
• MFCD11557720
• 2-(2-Methylpropane-1-sulfonyl)ethan-1-amine
• AKOS002677073
• NS-01326
• DTXSID80652889
• SCHEMBL13885341
• 1092280-20-0

• MDL： MFCD11557720
• Inchi： 1S/C6H15NO2S/c1-6(2)5-10(8,9)4-3-7/h6H,3-5,7H2,1-2H3
• InChI Key： FROXWMDFGKVYPR-UHFFFAOYSA-N
• SMILES： S(CCN)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 165.08234989g/mol
• Monoisotopic Mass: 165.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(Isobutylsulfonyl)ethanamine

Introduction to 2-(Isobutylsulfonyl)ethanamine (CAS No. 1092280-20-0)

2-(Isobutylsulfonyl)ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1092280-20-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a sulfonyl group attached to an isobutyl-substituted ethylamine backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both the sulfonyl and amine functional groups imparts distinct reactivity, enabling its application in diverse synthetic pathways and drug discovery initiatives.

The structure of 2-(Isobutylsulfonyl)ethanamine can be elucidated as an ethane derivative where one hydrogen atom is replaced by an amine group (-NH₂), and another by a sulfonyl group (-SO₂CH₂CH(CH₃)₂). This configuration results in a molecule with both basic and acidic characteristics, influenced by the electron-withdrawing nature of the sulfonyl moiety and the electron-donating effect of the amine. Such dual functionality is highly advantageous in medicinal chemistry, as it allows for selective modifications and interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on exploring sulfonyl-containing compounds due to their broad spectrum of biological activities. Sulfonyl groups are known for their ability to enhance binding affinity and metabolic stability, making them integral components in many drugs used to treat conditions ranging from diabetes to cancer. The isobutylsulfonyl moiety in 2-(Isobutylsulfonyl)ethanamine contributes to its potential as a pharmacophore, influencing both solubility and pharmacokinetic profiles. This makes the compound a promising candidate for further investigation in drug design.

One of the most compelling aspects of 2-(Isobutylsulfonyl)ethanamine is its role as a building block in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel sulfonamide derivatives, which are known for their efficacy in inhibiting enzymes such as dipeptidyl peptidase-4 (DPP-4), crucial for glucose regulation in diabetes management. Additionally, derivatives of this compound have shown promise in anti-inflammatory applications, targeting pathways involving cyclooxygenase (COX) and lipoxygenase enzymes. The versatility of 2-(Isobutylsulfonyl)ethanamine lies in its ability to undergo various chemical transformations, including nucleophilic substitutions, metal-catalyzed cross-coupling reactions, and functional group interconversions.

The synthesis of 2-(Isobutylsulfonyl)ethanamine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the sulfonylation of isobutyl halides followed by nucleophilic addition with ethylamine or ammonia derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are particularly significant in industrial settings where large-scale synthesis is required for preclinical and clinical studies.

In the realm of computational chemistry, 2-(Isobutylsulfonyl)ethanamine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. High-throughput virtual screening (HTVS) has identified potential binding pockets within proteins relevant to drug discovery pipelines. These studies not only accelerate the identification of lead compounds but also provide insights into structure-activity relationships (SAR), guiding medicinal chemists toward optimizing potency and selectivity. The integration of machine learning algorithms with experimental data has further enhanced the predictive power of these models, making virtual screening more reliable and efficient.

The growing interest in 2-(Isobutylsulfonyl)ethanamine is also reflected in academic research publications. Recent studies have explored its derivatives as kinase inhibitors, targeting pathways involved in cancer progression. For instance, modifications to the isobutylsulfonyl group have been investigated to improve binding affinity to ATP-binding sites on kinases such as Janus kinases (JAKs). Such research underscores the compound's potential as a scaffold for developing next-generation anticancer agents.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 2-(Isobutylsulfonyl)ethanamine is paramount before they can enter clinical trials. Preclinical toxicology studies are conducted to assess potential side effects at various exposure levels. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments using cell-based assays. Compliance with international guidelines such as those set by the International Council for Harmonisation (ICH) ensures that data generated is robust and acceptable for regulatory submissions.

The environmental impact of chemical synthesis also plays a crucial role in modern drug development. Green chemistry principles are being applied to optimize synthetic routes for 2-(Isobutylsulfonyl)ethanamine, focusing on reducing waste generation, minimizing hazardous reagent use, and improving energy efficiency. Solvent recovery systems and catalytic processes that employ recyclable materials are examples of sustainable practices being adopted by pharmaceutical companies.

Future directions for research on 2-(Isobutylsulfonyl)ethanamine include exploring its role in addressing emerging therapeutic challenges such as antibiotic resistance and neurodegenerative diseases. Novel derivatives may be designed to interact with bacterial enzymes or modulate neural signaling pathways implicated in conditions like Alzheimer's disease or Parkinson's disease. The compound's dual functionality offers a versatile platform for innovation across multiple therapeutic areas.

In conclusion,2-(Isobutylsulfonyl)ethanamine (CAS No. 1092280-20-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts worldwide. As research continues to uncover new therapeutic applications,2-(Isobutylsulfonyl)ethanamine will undoubtedly remain at the forefront of medicinal chemistry innovation.